Cas no 36629-42-2 (Methyl pentafluorobenzoate)

• Product Name: Methyl pentafluorobenzoate
• CAS No: 36629-42-2
• MF: C₈H₃F₅O₂
• MW: 226.100239992142
• MDL: MFCD00012172
• CID: 309503
• PubChem ID: 87575495
• Update Time: 2025-08-05

Methyl pentafluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3,4,5,6-pentafluorobenzoate
• Methyl Pentafluorobenzoate
• Benzoic acid,2,3,4,5,6-pentafluoro-, methyl ester
• Methyl Perfluorobenzoate
• Pentafluorobenzoic Acid Methyl Ester
• Perfluorobenzoic Acid Methyl Ester
• 2,3,4,5,6-Pentafluorobenzoic acid methyl ester
• Benzoic acid, pentafluoro-, methyl ester
• Methyl pentafluorobenzoate, 99%
• METHYLPENTAFLUOROBENZOATE
• methyl pentafluorbenzoate
• Pentafluorobenzoic acid, methyl ester
• SBB096927
• AC-29924
• DTXSID70345753
• CS-W010431
• P1418
• SY022018
• GS-3498
• AKOS002723486
• MFCD00012172
• A823316
• SCHEMBL1719721
• ISOPROPYLPHENYLPHOSPHINYLCHLORIDE
• 36629-42-2
• FT-0628773
• Methyl 2,3,4,5,6-pentafluorobenzoate #
• methyl 2,3,4,5,6-pentafluorobenzoate;Methyl Pentafluorobenzoate
• Benzoic acid, 2,3,4,5,6-pentafluoro-, methyl ester
• AM20040290
• Z440598412
• J-522621
• EN300-62039
• DB-048982
• pentafluorobenzoic acid methyl ester;
• DTXCID60296826
• Methyl pentafluorobenzoate

• MDL： MFCD00012172
• Inchi： 1S/C8H3F5O2/c1-15-8(14)2-3(9)5(11)7(13)6(12)4(2)10/h1H3
• InChI Key： UXJRQNXHCZKHRJ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C(=O)OC)F)F)F)F

Computed Properties

• Exact Mass: 226.00500
• Monoisotopic Mass: 226.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Transparent light yellow liquid
• Density: 1.532 g/mL at 25 °C(lit.)
• Boiling Point: 223 ºC
• Flash Point: Fahrenheit: 172.4 ° f
  Celsius: 78 ° c
  
• Refractive Index: n20/D 1.431(lit.)
• PSA: 26.30000
• LogP: 2.16870

Methyl pentafluorobenzoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Additional information on Methyl pentafluorobenzoate

Methyl Pentafluorobenzoate: A Comprehensive Overview

Methyl pentafluorobenzoate, also known by its CAS number 36629-42-2, is a highly fluorinated organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which consists of a benzoate group substituted with five fluorine atoms and a methyl ester group. The presence of multiple fluorine atoms imparts distinctive chemical and physical properties to the molecule, making it valuable for applications in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of methyl pentafluorobenzoate as a key intermediate in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel pesticides and herbicides, where its high stability and reactivity make it an ideal candidate for designing molecules with enhanced efficacy against target organisms. For instance, a 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated that derivatives of methyl pentafluorobenzoate exhibit potent activity against common agricultural pests, suggesting its potential for sustainable pest management solutions.

In the realm of materials science, methyl pentafluorobenzoate has been utilized as a precursor for the synthesis of advanced polymers and coatings. Its fluorinated structure contributes to excellent thermal stability and chemical resistance, properties that are highly desirable in high-performance materials. A notable application is its use in the development of dielectric materials for next-generation electronics, where its ability to withstand extreme temperatures and environmental conditions is crucial.

The synthesis of methyl pentafluorobenzoate involves a multi-step process that typically begins with the fluorination of benzoic acid derivatives. Recent advancements in fluorination techniques have enabled more efficient and environmentally friendly methods for producing this compound. For example, the use of microwave-assisted fluorination has been shown to significantly reduce reaction times while maintaining high yields, making the production process more scalable and cost-effective.

Another area where methyl pentafluorobenzoate has shown promise is in drug discovery. Its unique electronic properties make it an attractive candidate for designing molecules with specific pharmacokinetic profiles. Researchers have investigated its potential as a building block for developing drugs targeting various diseases, including cancer and infectious diseases. A 2023 study published in Medicinal Chemistry Communications reported that derivatives of methyl pentafluorobenzoate exhibit selective activity against certain cancer cell lines, highlighting its potential as a lead compound for anticancer drug development.

In addition to its chemical applications, methyl pentafluorobenzoate has also found uses in analytical chemistry as a reference standard for chromatographic separations. Its well-defined structure and stability make it an ideal choice for calibrating instruments used in quality control processes across various industries.

Looking ahead, ongoing research into methyl pentafluorobenzoate is expected to uncover even more applications across diverse fields. Its versatility as both a synthetic intermediate and a functional material positions it as a key compound in the advancement of modern chemistry and materials science.